4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide

• IUPAC Name: 4-ethoxy-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]benzamide
• InChI: InChI=1S/C21H21NO3S/c1-2-25-18-11-9-17(10-12-18)21(24)22-14-19(23)15-5-7-16(8-6-15)20-4-3-13-26-20/h3-13,19,23H,2,14H2,1H3,(H,22,24)
• InChI Key: SMWZAJFQEKIHBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)C3=CC=CS3)O
• Molecular Formula: C21H21NO3S
• Molecular Weight: 367.5 g/mol

Description

4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide is a chemical compound that belongs to the category of benzamide derivatives. It has been studied for its potential use in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the activity of certain enzymes involved in inflammation, and reduce the production of certain cytokines (proteins involved in inflammation).

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide in lab experiments is its potential as an anti-cancer and anti-inflammatory agent. However, a limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide. One direction is to further investigate its mechanism of action, which may lead to the development of more effective cancer and inflammation treatments. Another direction is to study its potential use in other areas, such as neurodegenerative diseases and autoimmune disorders. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound that has been studied for its potential use in various scientific research applications. Its unique properties make it a potential candidate for the development of new cancer and inflammation treatments, as well as other areas of research. However, further research is needed to fully understand its mechanism of action and determine its safety and efficacy in humans.

Synthesis Methods

4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide can be synthesized using a multi-step process that involves the reaction of 4-(thiophen-2-yl)benzaldehyde with ethyl 2-bromoacetate, followed by the reaction of the resulting product with 2-amino-2-(hydroxymethyl)propane-1,3-diol. The final product is obtained by the reaction of the intermediate product with benzoyl chloride.

Scientific Research Applications

The unique properties of 4-ethoxy-N-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}benzamide make it a potential candidate for various scientific research applications. It has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.